Cas no 1271911-07-9 (N,N-dimethylcycloheptanecarboxamide)
N,N-dimethylcycloheptanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethylcycloheptanecarboxamide
-
- MDL: MFCD20360013
- Inchi: 1S/C10H19NO/c1-11(2)10(12)9-7-5-3-4-6-8-9/h9H,3-8H2,1-2H3
- InChI Key: AGAHLNHOOTTXEV-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCCC1)N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3
N,N-dimethylcycloheptanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-332775-0.05g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 0.05g |
$94.0 | 2025-03-18 | |
| Enamine | EN300-332775-0.1g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 0.1g |
$140.0 | 2025-03-18 | |
| Enamine | EN300-332775-0.25g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 0.25g |
$200.0 | 2025-03-18 | |
| Enamine | EN300-332775-0.5g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 0.5g |
$374.0 | 2025-03-18 | |
| Enamine | EN300-332775-1.0g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 1.0g |
$499.0 | 2025-03-18 | |
| Enamine | EN300-332775-2.5g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 2.5g |
$978.0 | 2025-03-18 | |
| Enamine | EN300-332775-5.0g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 5.0g |
$1448.0 | 2025-03-18 | |
| Enamine | EN300-332775-10.0g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95.0% | 10.0g |
$2146.0 | 2025-03-18 | |
| Enamine | EN300-332775-1g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95% | 1g |
$499.0 | 2023-09-04 | |
| Enamine | EN300-332775-5g |
N,N-dimethylcycloheptanecarboxamide |
1271911-07-9 | 95% | 5g |
$1448.0 | 2023-09-04 |
N,N-dimethylcycloheptanecarboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N,N-dimethylcycloheptanecarboxamide
N,N-Dimethylcycloheptanecarboxamide (CAS No. 1271911-07-9): A Comprehensive Overview
N,N-Dimethylcycloheptanecarboxamide (CAS No. 1271911-07-9) is a cyclic amide compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its seven-membered cycloheptane ring, which is substituted with a carboxamide group and two methyl groups. The combination of these functional groups imparts distinct properties that make it a valuable intermediate and building block in chemical research.
The chemical structure of N,N-dimethylcycloheptanecarboxamide can be represented as C9H17NO2. The cycloheptane ring provides a rigid framework, while the carboxamide group introduces polarity and hydrogen bonding capabilities. The two methyl groups on the nitrogen atom of the amide group further enhance the compound's stability and reactivity. These structural features contribute to its versatility in various chemical reactions and its potential as a precursor for more complex molecules.
In the realm of pharmaceutical research, N,N-dimethylcycloheptanecarboxamide has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of N,N-dimethylcycloheptanecarboxamide exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding opens up new avenues for the design of targeted therapies for cancer and other diseases.
Beyond its pharmaceutical applications, N,N-dimethylcycloheptanecarboxamide has also been investigated for its use in materials science. Its unique combination of rigidity and functional groups makes it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. Research in this area has focused on developing polymers with enhanced mechanical strength, thermal stability, and biocompatibility. A notable example is the synthesis of copolymers containing N,N-dimethylcycloheptanecarboxamide units, which have shown improved performance in biomedical applications such as drug delivery systems and tissue engineering scaffolds.
In organic synthesis, N,N-dimethylcycloheptanecarboxamide serves as a versatile starting material for the preparation of more complex molecules. Its reactivity can be harnessed through various synthetic transformations, including nucleophilic acyl substitution, amidation reactions, and ring-opening polymerization. These reactions enable chemists to construct intricate molecular architectures with precise control over their properties. A recent study published in Organic Letters demonstrated the use of N,N-dimethylcycloheptanecarboxamide as a key intermediate in the synthesis of novel chiral compounds with potential applications in asymmetric catalysis.
The synthesis of N,N-dimethylcycloheptanecarboxamide can be achieved through several routes, each offering different advantages depending on the desired scale and purity. One common method involves the reaction of cycloheptanecarbonyl chloride with dimethylamine in an appropriate solvent. This approach yields high purity product with good yield and is suitable for both laboratory-scale synthesis and industrial production. Another route involves the condensation of cycloheptanecarboxylic acid with dimethylamine hydrochloride under reflux conditions, followed by purification through recrystallization or column chromatography.
The physical properties of N,N-dimethylcycloheptanecarboxamide are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 85 to 87°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.
Safety considerations are an essential aspect when working with any chemical compound. While N,N-dimethylcycloheptanecarboxamide is generally considered safe under normal handling conditions, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to use personal protective equipment such as gloves, goggles, and lab coats when handling this compound. Additionally, proper disposal methods should be followed to ensure environmental safety.
In conclusion, N,N-dimethylcycloheptanecarboxamide (CAS No. 1271911-07-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, the significance of this compound is likely to grow even further.
1271911-07-9 (N,N-dimethylcycloheptanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)